N-benzyl-N-(2,4-difluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine

• IUPAC Name: N'-benzyl-N'-[(2,4-difluorophenyl)methyl]-N,N-dimethylethane-1,2-diamine
• InChI: InChI=1S/C18H22F2N2/c1-21(2)10-11-22(13-15-6-4-3-5-7-15)14-16-8-9-17(19)12-18(16)20/h3-9,12H,10-11,13-14H2,1-2H3
• InChI Key: UPICVEZLTAOEQU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(CC1=CC=CC=C1)CC2=C(C=C(C=C2)F)F
• Molecular Formula: C18H22F2N2
• Molecular Weight: 304.4 g/mol

Description

N-benzyl-N-(2,4-difluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine, also known as DFB-Bn-DMEDA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-benzyl-N-(2,4-difluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine is not fully understood, but it is believed to involve its ability to interact with various biological targets such as enzymes and receptors. In medicinal chemistry, N-benzyl-N-(2,4-difluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation and to interact with specific receptors in the brain associated with Alzheimer's disease. In materials science, the unique properties of N-benzyl-N-(2,4-difluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine-based materials are thought to arise from its ability to form specific interactions with other molecules.
Biochemical and Physiological Effects
N-benzyl-N-(2,4-difluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been shown to have various biochemical and physiological effects, depending on its application. In medicinal chemistry, N-benzyl-N-(2,4-difluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been shown to inhibit cancer cell proliferation and to have neuroprotective effects in animal models of Alzheimer's disease. In materials science, N-benzyl-N-(2,4-difluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine-based materials have been shown to have unique optical and electronic properties.

Advantages and Limitations for Lab Experiments

N-benzyl-N-(2,4-difluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has several advantages and limitations for lab experiments. Its synthesis is relatively straightforward and can be performed using commercially available reagents. It is also stable and can be stored for extended periods without significant degradation. However, N-benzyl-N-(2,4-difluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine can be challenging to work with due to its low solubility in certain solvents and its tendency to form aggregates in solution.

Future Directions

There are several future directions for research on N-benzyl-N-(2,4-difluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine. In medicinal chemistry, further studies are needed to determine its efficacy and safety as a potential drug candidate for the treatment of cancer and Alzheimer's disease. In materials science, research is needed to explore the potential applications of N-benzyl-N-(2,4-difluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine-based materials in areas such as optoelectronics and energy storage. In catalysis, further investigations are needed to optimize the use of N-benzyl-N-(2,4-difluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine as a ligand for various metal catalysts.

Synthesis Methods

N-benzyl-N-(2,4-difluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine can be synthesized through a two-step process involving the reaction of N-benzyl-N-(2,4-difluorobenzyl)amine with N,N-dimethyl ethylenediamine in the presence of a suitable catalyst. The product can be purified using column chromatography, and its identity can be confirmed using various spectroscopic techniques such as NMR and IR.

Scientific Research Applications

N-benzyl-N-(2,4-difluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, N-benzyl-N-(2,4-difluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been investigated as a potential drug candidate for the treatment of various diseases such as cancer and Alzheimer's disease. In materials science, N-benzyl-N-(2,4-difluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been used as a building block for the synthesis of novel materials with unique properties. In catalysis, N-benzyl-N-(2,4-difluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been employed as a ligand for various metal catalysts in organic synthesis.